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Compound of Interest

Compound Name: 1-Methyl-cyclobutylamine

Cat. No.: B1316286

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling point of 1-Methyl-
cyclobutylamine, a key physical property for its application in research and development. This
document outlines the available data, presents a detailed experimental protocol for its
determination, and includes a workflow diagram for clarity.

Physicochemical Data of 1-Methyl-cyclobutylamine

The boiling point of 1-Methyl-cyclobutylamine has been estimated through computational
methods. A summary of these and other relevant physical properties is presented below.
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Property Value Source
Boiling Point 102.97 °C EPAT.E.S.T.[1]
105.41 °C EPI Suite[1]

Molecular Formula CsH1iN [1112][3]
Molecular Weight 85.15 g/mol [11121[3]
Density 0.89 g/cm? EPAT.E.S.T.[1]
Flash Point 18.64 °C EPATE.S.T.[1]
Melting Point -28.79 °C EPI Suite[1]
Water Solubility 117227 mg/L EPAT.E.S.T.[1]
179420 mg/L EPI Suite[1]

Experimental Protocol: Boiling Point Determination
via Thiele Tube Method

The Thiele tube method is a convenient and widely used technique for determining the boiling
point of a liquid sample, requiring only a small amount of the substance.[4]

Materials:

e 1-Methyl-cyclobutylamine sample
e Thiele tube

» High-boiling point mineral oil

e Thermometer (calibrated)

o Small test tube (e.g., 10 x 75 mm)
o Capillary tube (sealed at one end)

» Rubber band or wire for attaching the test tube to the thermometer
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e Bunsen burner or other heat source

o Safety goggles and lab coat

Procedure:

o Sample Preparation: Add a small amount (approximately 0.5 mL) of 1-Methyl-
cyclobutylamine to the small test tube.

o Capillary Tube Insertion: Place the capillary tube into the test tube with the open end down.

o Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or wire.
The bottom of the test tube should be level with the thermometer bulb.

e Thiele Tube Setup: Clamp the Thiele tube to a ring stand and fill it with mineral oil until the oll
level is above the side arm.

» Immersion: Carefully insert the thermometer and attached test tube into the Thiele tube,
ensuring the sample is below the oil level. The rubber band or wire should remain above the
oil to prevent dissolution.

o Heating: Gently heat the side arm of the Thiele tube with a small flame from a Bunsen
burner. The design of the tube will circulate the oil, ensuring even heating.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube.

o Equilibrium: Continue gentle heating until a continuous and rapid stream of bubbles is
observed.

o Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly.
The point at which the bubbling stops and the liquid just begins to enter the capillary tube is
the boiling point of the sample. Record the temperature from the thermometer at this
moment.

» Confirmation: It is good practice to repeat the heating and cooling cycle to obtain a more
accurate and reproducible reading.
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Experimental Workflow Diagram

The following diagram illustrates the key steps in the determination of the boiling point using
the Thiele tube method.
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Sample Preparation:
Add 1-Methyl-cyclobutylamine
to a small test tube.
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Boiling point determination workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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